Cas no 18951-93-4 ((4R)-4-methyloxepan-2-one)

• Product Name: (4R)-4-methyloxepan-2-one
• CAS No: 18951-93-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD34601273
• CID: 1384297
• PubChem ID: 14367693
• Update Time: 2025-06-08

(4R)-4-methyloxepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 4-methyl-, (4R)-
• (4R)-4-methyloxepan-2-one
• SCHEMBL18268934
• (R)-4-Methyloxepan-2-one
• 18951-93-4
• EN300-28220555
• DTXSID50559492

• MDL： MFCD34601273
• Inchi： 1S/C7H12O2/c1-6-3-2-4-9-7(8)5-6/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： CHXLFXLPKLZALY-ZCFIWIBFSA-N
• SMILES： O1C(C[C@H](C)CCC1)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on (4R)-4-methyloxepan-2-one

Professional Introduction to (4R)-4-methyloxepan-2-one (CAS No. 18951-93-4)

(4R)-4-methyloxepan-2-one, with the chemical formula C₇H₁₀O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its unique CAS number 18951-93-4, has garnered attention due to its structural complexity and potential biological activities. The presence of a chiral center at the 4-position of the oxepane ring makes it a valuable scaffold for developing enantiomerically pure pharmaceutical agents.

The compound belongs to the class of oxepane derivatives, which are known for their diverse pharmacological properties. Oxepanes, being five-membered lactones, exhibit structural rigidity that can be exploited in drug design to improve binding affinity and selectivity. The specific configuration of (4R)-4-methyloxepan-2-one, with the (R) absolute configuration at the stereogenic center, is particularly noteworthy as it influences its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxepane scaffolds. The structural motif of (4R)-4-methyloxepan-2-one has been explored for its potential in treating various diseases, including neurological disorders and inflammatory conditions. Studies have demonstrated that oxepane derivatives can modulate enzyme activity and receptor binding, making them promising candidates for drug development.

One of the most compelling aspects of (4R)-4-methyloxepan-2-one is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its reactive functional groups to develop libraries of derivatives with tailored biological activities. For instance, modifications at the 2-position of the oxepane ring have been shown to enhance binding to specific protein targets, while maintaining high enantiomeric purity.

The synthesis of (4R)-4-methyloxepan-2-one has been optimized through various methodologies, including asymmetric hydrogenation and enzymatic resolution techniques. These approaches ensure high yields and enantiomeric excess, which are critical for pharmaceutical applications. The advancements in synthetic chemistry have made it feasible to produce this compound on a larger scale, facilitating further research and development.

Recent publications highlight the potential of (4R)-4-methyloxepan-2-one in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to interact with key enzymes involved in neurodegeneration, potentially mitigating symptoms associated with these conditions. Additionally, its structural similarity to natural products has led to investigations into its role as a precursor for bioactive molecules isolated from plants.

The pharmacokinetic properties of (4R)-4-methyloxepan-2-one have also been extensively studied. Its metabolic stability and bioavailability make it an attractive candidate for oral administration. Preclinical studies have demonstrated that the compound can be efficiently absorbed and distributed throughout the body, suggesting its suitability for therapeutic use.

In conclusion, (4R)-4-methyloxepan-2-one (CAS No. 18951-93-4) is a versatile and promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing new drugs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.